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Compound of Interest

Compound Name: BDP TR amine

CAS No.: 2183473-18-7

Cat. No.: B606006

Get Quote

This guide provides an in-depth exploration of BDP TR amine, a versatile and robust

fluorescent probe for the labeling of biomolecules. Designed for researchers, scientists, and

drug development professionals, this document moves beyond standard protocols to offer field-

proven insights into the effective application of this powerful fluorophore. We will delve into the

core principles of BDP TR amine chemistry, provide detailed experimental workflows, and

explore its utility in advanced applications, all while maintaining a strong emphasis on scientific

integrity and reproducibility.

The BDP TR Core: Understanding the Foundation of
a Superior Fluorophore
BDP TR is a borondipyrromethene-based dye, a class of fluorophores renowned for their

exceptional photophysical properties.[1][2] Unlike traditional rhodamine dyes such as ROX, the

BDP TR core structure imparts remarkable photostability and a high fluorescence quantum

yield, making it an ideal choice for demanding imaging applications.[3] Its fluorescence is

largely insensitive to changes in pH and solvent polarity, which translates to more reliable and

reproducible data in a variety of experimental conditions.[4]
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The "TR" designation signifies its spectral characteristics, which are similar to Texas Red, with

an absorption maximum around 589 nm and an emission maximum around 616 nm.[5] This

places it squarely in the red portion of the visible spectrum, a region often favored for biological

imaging due to reduced autofluorescence from cellular components.

Key Photophysical and Chemical Properties
To facilitate informed experimental design, the essential properties of BDP TR amine are

summarized below.

Property Value Source(s)

Excitation Maximum (λ_abs_) 589 nm [5]

Emission Maximum (λ_em_) 616 nm [5]

Molar Extinction Coefficient (ε) ~60,000 cm⁻¹M⁻¹ [5]

Fluorescence Quantum Yield

(Φ)
~0.9 [5]

Molecular Weight 558.88 g/mol [5]

Solubility Good in DMSO, DMF, DCM [5]

Storage -20°C in the dark, desiccated [5]

The Amine-Reactive Handle: A Gateway to
Biomolecular Conjugation
The defining feature of BDP TR amine is its terminal primary amine group (-NH₂). This

functional group serves as a versatile nucleophile, enabling covalent attachment to a wide

array of electrophilic moieties on biomolecules. This reactivity is the cornerstone of its utility as

a fluorescent probe. The primary amine of BDP TR can be readily conjugated to biomolecules

containing activated esters (like NHS esters), isothiocyanates, and other electrophilic groups.

[6]

The Chemistry of Conjugation: A Closer Look
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The most common strategy for labeling biomolecules with BDP TR amine involves its reaction

with an N-hydroxysuccinimidyl (NHS) ester-activated biomolecule. This reaction proceeds via a

nucleophilic acyl substitution, where the lone pair of electrons on the nitrogen atom of the BDP
TR amine attacks the carbonyl carbon of the NHS ester. This forms a stable amide bond,

covalently linking the fluorophore to the target molecule.

Reactants

Product
BDP TR-NH₂ (Nucleophile)

Biomolecule-NH-CO-BDP TR (Stable Amide Bond)

Nucleophilic Attack

Biomolecule-NHS Ester (Electrophile)

NHS (Leaving Group)Release

Click to download full resolution via product page

BDP TR Amine Conjugation Mechanism

Experimental Protocols: A Practical Guide to
Labeling
The following protocols provide a detailed, step-by-step methodology for the conjugation of

BDP TR amine to proteins and amine-modified oligonucleotides. These protocols are designed

to be self-validating systems, with built-in quality control checkpoints.

Protein Labeling with BDP TR Amine
This protocol is optimized for the labeling of proteins, such as antibodies, that have been

functionalized with an amine-reactive crosslinker (e.g., an NHS ester).

BDP TR amine

Anhydrous Dimethylformamide (DMF) or Dimethyl Sulfoxide (DMSO)
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NHS-ester activated protein of interest

Conjugation Buffer: 0.1 M sodium bicarbonate buffer, pH 8.3-8.5

Quenching Buffer: 1 M Tris-HCl, pH 8.0

Purification column (e.g., Sephadex G-25)

Phosphate-buffered saline (PBS)

Prepare the Protein Solution: Dissolve the NHS-ester activated protein in the conjugation

buffer to a final concentration of 2-10 mg/mL. Ensure the protein solution is free of any

amine-containing buffers (e.g., Tris) or stabilizers (e.g., BSA), as these will compete with the

BDP TR amine for reaction with the NHS ester.[7]

Prepare the BDP TR Amine Stock Solution: Immediately before use, dissolve BDP TR
amine in anhydrous DMF or DMSO to a concentration of 10 mg/mL.

Determine the Molar Excess of BDP TR Amine: The optimal molar ratio of dye to protein will

vary depending on the protein and the desired degree of labeling. A good starting point is a

10- to 20-fold molar excess of BDP TR amine to the protein.

Perform the Conjugation Reaction: While gently stirring the protein solution, slowly add the

calculated volume of the BDP TR amine stock solution.

Incubate: Allow the reaction to proceed for 1-2 hours at room temperature, protected from

light. For sensitive proteins, the incubation can be performed at 4°C overnight.

Quench the Reaction (Optional): To stop the reaction, add the quenching buffer to a final

concentration of 50-100 mM and incubate for an additional 30 minutes at room temperature.

Purify the Conjugate: Separate the labeled protein from unreacted BDP TR amine and

byproducts using a gel filtration column equilibrated with PBS.[8] Monitor the fractions

spectrophotometrically to identify the protein-containing fractions (absorbance at 280 nm)

and the dye-containing fractions (absorbance at 589 nm). The labeled protein will exhibit

absorbance at both wavelengths.
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Prepare Protein Solution
(2-10 mg/mL in pH 8.3-8.5 buffer)

Add BDP TR Amine to Protein
(10-20x molar excess)

Prepare BDP TR Amine Stock
(10 mg/mL in DMSO/DMF)

Incubate
(1-2h RT or O/N 4°C, dark)

Quench Reaction
(Optional, Tris-HCl)

Purify Conjugate
(Size-Exclusion Chromatography)

Characterize Conjugate
(Spectrophotometry)

Click to download full resolution via product page

Protein Labeling Workflow

Oligonucleotide Labeling
This protocol is for labeling oligonucleotides that have been synthesized with a 5' or 3' amine

modification.

BDP TR amine

Anhydrous DMF or DMSO

NHS-ester (for activating the oligonucleotide amine)
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Amine-modified oligonucleotide

Labeling Buffer: 0.1 M sodium tetraborate, pH 8.5

Ethanol (absolute and 70%)

3 M Sodium Acetate

Nuclease-free water

Purification system (e.g., HPLC or PAGE)

Activate the Oligonucleotide (if necessary): If the amine-modified oligonucleotide is not

already activated, it can be reacted with an excess of a homobifunctional NHS ester

crosslinker. This step should be performed according to the manufacturer's instructions,

followed by purification to remove the excess crosslinker.

Prepare the Oligonucleotide Solution: Dissolve the NHS-ester activated, amine-modified

oligonucleotide in the labeling buffer to a concentration of 1-5 mg/mL.

Prepare the BDP TR Amine Stock Solution: Immediately before use, dissolve BDP TR
amine in anhydrous DMF or DMSO to a concentration of 10 mg/mL.

Perform the Conjugation Reaction: Add a 20- to 50-fold molar excess of the BDP TR amine
stock solution to the oligonucleotide solution.

Incubate: Allow the reaction to proceed for 2-4 hours at room temperature, protected from

light.

Purify the Labeled Oligonucleotide: The labeled oligonucleotide can be purified from

unreacted dye by ethanol precipitation followed by HPLC or polyacrylamide gel

electrophoresis (PAGE).[8]

Comparative Analysis: BDP TR Amine vs. Other Red
Fluorophores
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The selection of a fluorescent probe is a critical decision in experimental design. The following

table provides a comparative overview of BDP TR amine and other commonly used red

fluorescent dyes.

Feature BDP TR Amine Alexa Fluor 594 Cy3B

Excitation/Emission

(nm)
589 / 616 590 / 617 558 / 572 (in DNA)

Quantum Yield ~0.9 ~0.66 ~0.67

Photostability High High Moderate

pH Sensitivity Low Low Low

Environmental

Sensitivity
Low Low Moderate

Brightness (ε x Φ) ~54,000 ~59,400 ~100,500

Key Advantage
High quantum yield,

good photostability

High brightness,

excellent

photostability

Very high brightness

Advanced Applications: Leveraging the Strengths of
BDP TR Amine
The superior photophysical properties of BDP TR amine make it an excellent choice for a

range of advanced fluorescence applications.

Fluorescence Polarization/Anisotropy Assays
Fluorescence polarization (FP) is a powerful technique for studying molecular interactions in

solution. The relatively long fluorescence lifetime of the BODIPY core makes BDP TR amine-

labeled molecules excellent probes for FP assays.[9] In an FP experiment, a fluorescently

labeled molecule is excited with polarized light. The degree of polarization of the emitted light is

dependent on the rotational diffusion of the molecule. When a small, fluorescently labeled

molecule binds to a larger molecule, its rotational diffusion slows, resulting in an increase in the
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polarization of the emitted light. This principle can be used to study protein-protein, protein-

nucleic acid, and protein-ligand interactions with high sensitivity.

Two-Photon Excitation (TPE) Microscopy
TPE microscopy is a powerful imaging technique that allows for deep tissue imaging with

reduced phototoxicity and background fluorescence.[9] BODIPY dyes, including BDP TR, have

large two-photon absorption cross-sections, making them well-suited for TPE microscopy.[10]

The use of near-infrared excitation light in TPE microscopy minimizes light scattering and

allows for deeper penetration into biological samples. BDP TR amine conjugates can be used

to visualize cellular and subcellular structures and processes in living tissues with high

resolution.

Troubleshooting Common Issues in BDP TR Amine
Conjugation
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Issue Potential Cause(s) Recommended Solution(s)

Low Labeling Efficiency

- Inactive BDP TR amine

(hydrolyzed) - Competing

nucleophiles in the buffer (e.g.,

Tris) - Insufficient molar excess

of the dye - Low

protein/oligonucleotide

concentration

- Prepare fresh BDP TR amine

stock solution for each

reaction. - Use an amine-free

conjugation buffer (e.g.,

bicarbonate or borate). -

Increase the molar excess of

BDP TR amine. - Ensure the

biomolecule concentration is at

least 2 mg/mL.[7]

High Background

Fluorescence

- Incomplete removal of

unreacted dye

- Optimize the purification step.

For size-exclusion

chromatography, use a longer

column or a resin with a

smaller pore size. For dialysis,

increase the number of buffer

changes and the dialysis time.

Precipitation of the Conjugate

- Hydrophobicity of the BDP

TR dye leading to aggregation

at high degrees of labeling

- Reduce the molar excess of

BDP TR amine to achieve a

lower degree of labeling. -

Perform the conjugation and

purification in a buffer

containing a non-ionic

detergent (e.g., 0.01% Tween-

20).

Conclusion
BDP TR amine is a high-performance fluorescent probe that offers significant advantages for

the labeling of biomolecules. Its exceptional brightness, photostability, and environmental

insensitivity make it a reliable tool for a wide range of applications, from routine fluorescence

microscopy to advanced techniques such as fluorescence polarization and two-photon

imaging. By understanding the underlying chemistry and following optimized protocols,

researchers can effectively harness the power of BDP TR amine to gain deeper insights into

complex biological systems.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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